Cas no 80866-84-8 (1-ethyl-3-hydroxypyridin-1-ium bromide)
80866-84-8 structure
Product Name:1-ethyl-3-hydroxypyridin-1-ium bromide
CAS No:80866-84-8
MF:C7H10BrNO
MW:204.06440114975
MDL:MFCD00011995
CID:721674
PubChem ID:198590
Update Time:2024-10-27
1-ethyl-3-hydroxypyridin-1-ium bromide Chemical and Physical Properties
Names and Identifiers
-
- Pyridinium,1-ethyl-3-hydroxy-, bromide (1:1)
- 1-Ethyl-3-hydroxypyridinium
- 1-Ethyl-3-Hydroxypyridinium Bromide
- 1-ethylpyridin-1-ium-3-ol,bromide
- 1-Aethyl-3-hydroxy-pyridinium,Bromid
- 1-ethylpyridin-3-ol,bromide
- EINECS 279-588-8
- N-Ethyl-3-oxypyridyl betaine hydrobromide
- Pyridinium,1-ethyl-3-hydroxy-,bromide
- 1-ethyl-3-hydroxypyridin-1-ium bromide
- 1-Ethyl-3-hydroxypyridinium bromide (6CI)
- Pyridinium, 1-ethyl-3-hydroxy-, bromide (9CI)
- NSC 299557
- 80866-84-8
- Pyridinium, 1-ethyl-3-hydroxy-, bromide
- NSC299557
- NSC-299557
- SCHEMBL7969935
- NS00061332
- EN300-218387
- MFCD00011995
- 1-Ethyl-3-hydroxypyridinium bromide, 98%
- AKOS024353913
- G77358
- 1-ethylpyridin-1-ium-3-ol;bromide
- ethyl-3-hydroxypyridinium bromide
-
- MDL： MFCD00011995
- Inchi： 1S/C7H9NO.BrH/c1-2-8-5-3-4-7(9)6-8;/h3-6H,2H2,1H3;1H
- InChI Key： ZGQVRFVHWWFKRP-UHFFFAOYSA-N
- SMILES： [Br-].OC1C=[N+](CC)C=CC=1
Computed Properties
- Exact Mass: 202.99500
- Monoisotopic Mass: 202.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 85
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: nothing
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- Color/Form: Not determined
- Melting Point: 104-108 °C (lit.)
- PSA: 24.11000
- LogP: -2.29640
- Solubility: Not determined
1-ethyl-3-hydroxypyridin-1-ium bromide Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H314
- Warning Statement： P280-P305+P351+P338-P310
- Hazardous Material transportation number：UN 3263 8/PG 2
- WGK Germany：3
- Hazard Category Code： 34
- Safety Instruction： S26; S27; S28; S36/37/39; S45
- RTECS：UU4024200
-
Hazardous Material Identification：
- Risk Phrases：R34
1-ethyl-3-hydroxypyridin-1-ium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 192643-50G |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 50g |
¥3373.9 | 2023-12-09 | ||
| Enamine | EN300-218387-0.05g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 0.05g |
$39.0 | 2023-09-16 | ||
| Enamine | EN300-218387-0.1g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 0.1g |
$41.0 | 2023-09-16 | ||
| Enamine | EN300-218387-0.25g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 0.25g |
$42.0 | 2023-09-16 | ||
| Enamine | EN300-218387-0.5g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 0.5g |
$44.0 | 2023-09-16 | ||
| Enamine | EN300-218387-1.0g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-218387-2.5g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 2.5g |
$58.0 | 2023-09-16 | ||
| Enamine | EN300-218387-5.0g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 5.0g |
$69.0 | 2023-02-22 | ||
| Enamine | EN300-218387-10.0g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 10.0g |
$125.0 | 2023-02-22 | ||
| Enamine | EN300-218387-1g |
1-ethyl-3-hydroxypyridin-1-ium bromide |
80866-84-8 | 1g |
$46.0 | 2023-09-16 |
1-ethyl-3-hydroxypyridin-1-ium bromide Related Literature
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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